Cas no 123895-42-1 (2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole)

• Product Name: 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole
• CAS No: 123895-42-1
• MF: C₉H₅BrF₃NS
• MW: 296.106910467148
• MDL: MFCD03428525
• CID: 137814
• PubChem ID: 14458626
• Update Time: 2025-10-28

2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(trifluoromethyl)benzo[d]thiazole
• 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole
• Benzothiazole,2-(bromomethyl)-5-(trifluoromethyl)-
• 2-bromomethyl-5-trifluoromethyl-benzothiazole
• Benzothiazole,2-(bromomethyl)-5-(trifluoromethyl)
• 2-(BROMOMETHYL)-5-(TRIFLUOROMETHYL) BENZOTHIAZOLE
• 2-(Bromomethyl)-5-(trifluoromethyl)benzothiazole
• AC-16338
• SB14701
• KUAVZYOLZWNIMY-UHFFFAOYSA-N
• FT-0741574
• Benzothiazole, 2-(bromomethyl)-5-(trifluoromethyl)-
• SCHEMBL7082892
• DTXSID90560587
• MFCD03428525
• EN300-3385511
• 123895-42-1
• AKOS015911291

• MDL： MFCD03428525
• Inchi： 1S/C9H5BrF3NS/c10-4-8-14-6-3-5(9(11,12)13)1-2-7(6)15-8/h1-3H,4H2
• InChI Key： KUAVZYOLZWNIMY-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C(F)(F)F)C=CC=2S1

Computed Properties

• Exact Mass: 294.92800
• Monoisotopic Mass: 294.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.749±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 41.13000
• LogP: 4.21000

Additional information on 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole

2-(Bromomethyl)-5-(Trifluoromethyl)-1,3-Benzothiazole: A Comprehensive Overview

The compound 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole, identified by the CAS number CAS No. 123895-42-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with substituents that confer distinct chemical properties. Recent advancements in synthetic methodologies and materials science have further highlighted its potential for use in advanced chemical systems and functional materials.

The benzothiazole core of this compound serves as a versatile platform for functionalization. The substitution at the 2-position with a bromomethyl group introduces reactivity that can be exploited in various coupling reactions, while the trifluoromethyl group at the 5-position imparts electronic and steric effects that influence the compound's reactivity and stability. These features make 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole an attractive candidate for applications ranging from catalysis to material synthesis.

Recent studies have demonstrated the utility of this compound in the synthesis of advanced materials, particularly in the context of organometallic chemistry. Researchers have employed it as a precursor for constructing metal-organic frameworks (MOFs) and coordination polymers, leveraging its ability to act as a bridging ligand or a directing agent. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into these materials. Meanwhile, the trifluoromethyl group enhances the thermal stability and chemical resistance of the resulting structures.

In addition to its role in materials science, CAS No. 123895-42-1 has also been explored for its potential in catalysis. The benzothiazole moiety is known to coordinate with transition metals, forming complexes that exhibit catalytic activity in various reactions, such as C-H activation and cross-coupling reactions. The presence of electron-withdrawing groups like the trifluoromethyl substituent can modulate the electronic properties of these complexes, thereby tuning their catalytic performance.

The synthesis of 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole typically involves multi-step processes that combine aromatic substitution reactions with fluorination techniques. Recent advancements in fluorination methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability. These developments have made it more accessible for use in both academic research and industrial applications.

From an environmental standpoint, understanding the fate and behavior of this compound is crucial for ensuring sustainable practices. Studies have shown that while CAS No. 123895-42-1 exhibits high stability under normal conditions, it can undergo degradation under specific environmental conditions, such as UV irradiation or microbial action. These insights are valuable for designing safe handling procedures and waste management strategies.

In conclusion, 2-(bromomethyl)-5-(trifluoromethyl)-1,3-benzothiazole, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, driven by ongoing innovations in synthetic methods and material design. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility in both academic and industrial settings.